2,4-difluoro-N-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)benzamide

• IUPAC Name: 2,4-difluoro-N-[2-[(6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C17H19F2N5O/c18-12-3-4-13(14(19)9-12)17(25)21-6-5-20-15-10-16(23-11-22-15)24-7-1-2-8-24/h3-4,9-11H,1-2,5-8H2,(H,21,25)(H,20,22,23)
• InChI Key: AXJLHCSRUBXASC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=NC(=C2)NCCNC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C17H19F2N5O
• Molecular Weight: 347.4 g/mol

Description

2,4-difluoro-N-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)benzamide is a useful research compound. Its molecular formula is C17H19F2N5O and its molecular weight is 347.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 347.15576657 g/mol and the complexity rating of the compound is 435. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Molecular Design Research into similar chemical structures often focuses on the synthesis and characterization of novel compounds with potential therapeutic applications. For example, studies on the synthesis of novel pyrazolopyrimidine derivatives with anti-cancer and anti-inflammatory properties highlight the importance of such chemical scaffolds in medicinal chemistry (Rahmouni et al., 2016). The design and synthesis of compounds like N-pyridyl and pyrimidine benzamides for the treatment of epilepsy also indicate the role of specific functional groups in modulating biological activity (Amato et al., 2011).

Biological Evaluation and Drug Development The discovery and evaluation of compounds for potential therapeutic uses are a significant area of research. For instance, the discovery of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide as an orally active histone deacetylase inhibitor demonstrates the potential for such molecules in cancer treatment (Zhou et al., 2008). This highlights the broader utility of compounds with specific structural features in modulating biological pathways and disease states.

Material Science and Chemical Properties In addition to biomedical applications, research into the chemical properties of compounds with specific fluorinated and pyrimidinyl groups can contribute to material science. The synthesis and characterization of soluble polyimides derived from polycondensation processes illustrate the versatility of these chemical structures in creating high-performance polymers with desirable thermal and solubility properties (Zhang et al., 2007).